Rhein 8-beta-D-Glucuronide
Rhein 8-beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
70793-10-1
VCID:
VC20776080
InChI:
InChI=1S/C21H16O12/c22-9-5-6(19(28)29)4-8-11(9)14(24)12-7(13(8)23)2-1-3-10(12)32-21-17(27)15(25)16(26)18(33-21)20(30)31/h1-5,15-18,21-22,25-27H,(H,28,29)(H,30,31)/t15-,16-,17+,18-,21+/m0/s1
SMILES:
C1=CC2=C(C(=C1)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)C(=O)O
Molecular Formula:
C₂₁H₁₆O₁₂
Molecular Weight:
460.3 g/mol
Rhein 8-beta-D-Glucuronide
CAS No.: 70793-10-1
Cat. No.: VC20776080
Molecular Formula: C₂₁H₁₆O₁₂
Molecular Weight: 460.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 70793-10-1 |
|---|---|
| Molecular Formula | C₂₁H₁₆O₁₂ |
| Molecular Weight | 460.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(6-carboxy-8-hydroxy-9,10-dioxoanthracen-1-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H16O12/c22-9-5-6(19(28)29)4-8-11(9)14(24)12-7(13(8)23)2-1-3-10(12)32-21-17(27)15(25)16(26)18(33-21)20(30)31/h1-5,15-18,21-22,25-27H,(H,28,29)(H,30,31)/t15-,16-,17+,18-,21+/m0/s1 |
| Standard InChI Key | PCIJYIRYSXMDQB-HUTLKBDOSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)C(=O)O |
| SMILES | C1=CC2=C(C(=C1)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)C(=O)O |
| Canonical SMILES | C1=CC2=C(C(=C1)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)C(=O)O |
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